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Compound of Interest

4-(4-Bromophenyl)-6-
Compound Name:
chloropyrimidine

Cat. No.: B1370876

Get Quote

Executive Summary: Immediate Action Protocol

Hazard Classification: Halogenated Organic / Irritant / Reactive Electrophile. Waste
Stream:Halogenated Organic Waste (Do NOT mix with non-halogenated solvents).[1] Critical
Prohibition: Do not dispose of down the drain. Do not mix with strong oxidizers or aqueous

basic waste streams (risk of exothermic hydrolysis).

Chemical Profile & Hazard Identification

Senior Scientist Insight: As an intermediate often used in medicinal chemistry (e.g., kinase
inhibitor synthesis), this compound possesses a distinct reactivity profile. The C-6 chlorine
atom is electrophilic and susceptible to Nucleophilic Aromatic Substitution (

)-

o Why this matters for disposal: If this compound is discarded into a waste container
containing aliphatic amines, thiols, or strong bases, it can undergo a spontaneous,
exothermic reaction inside the drum, leading to pressurization or toxic fume release.
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Parameter Data

CAS Number 355806-00-7 (Generic Analog Ref)
Molecular Formula C10HeBrCINz

Physical State Solid (typically off-white to yellow powder)

Skin Irrit. 2 (H315), Eye Irrit.[2] 2A (H319),

Primary Hazards
STOT SE 3 (H335)

Hydrolyzes to release HCI; Reacts violently with

Reactivity
strong oxidizers.

Waste Segregation & Decision Logic

Effective disposal begins at the bench. You must segregate this compound from non-
halogenated waste to comply with EPA regulations and minimize incineration costs.

Decision Matrix: Waste Stream Selection
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Waste Generation:
4-(4-Bromophenyl)-6-chloropyrimidine

Physical State?

Powder/Filter Cake \Mother Liquor/Rinsate

Solid Waste Liquid/Solution

Solid Hazardous Waste Bin

?
(Tag: Halogenated Organic) SN

Contains Halogens \No Halogens

Non-Halogenated
(MeOH, Acetone)

Halogenated Solvent
(DCM, Chloroform)

CRITICAL STOP:
Do NOT mix with Non-Halogenated Stream.
Segregate as Halogenated due to solute.

Redirect to Halogenated

Liquid Halogenated Waste Carboy
(Tag: Halogenated Organic)

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree.Note that even if dissolved in a non-halogenated solvent
(e.g., Acetone), the presence of the brominated/chlorinated solute mandates disposal in the
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Halogenated Waste stream.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound or Filter Cake)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass jar
with a chemically resistant liner (Teflon/PTFE). Avoid metal containers due to potential acid
generation.

Double Bagging: Place the solid waste inside a clear polyethylene bag before placing it into
the rigid container. This minimizes dust generation (H335 Respiratory Irritant).

Labeling: Affix a hazardous waste tag immediately.

o Constituents: Write "4-(4-Bromophenyl)-6-chloropyrimidine” (Do not use abbreviations
like "Intermediate 4").

o Hazard Checkboxes: Mark "Toxic" and "Irritant."”

B. Liquid Waste (Reaction Mixtures/Mother Liquor)

Pre-requisite: Ensure the solution pH is between 5 and 9. If the solution is highly acidic (from

hydrolysis) or basic, neutralize carefully before adding to the central waste carboy.

Compatibility Check: Verify the carboy does not contain strong oxidizers (e.g., nitric acid
waste) or reactive metals.

Transfer: Pour waste into the Halogenated Organic Solvent carboy.

o Why? The presence of Bromine and Chlorine atoms requires high-temperature
incineration with specific scrubbers to capture HBr and HCI gases, preventing dioxin
formation [1].

Rinsing: Triple rinse the glassware with a minimal amount of acetone or dichloromethane.
Add these rinses to the same halogenated waste carboy.

Spill Response Mechanism
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In the event of a benchtop spill, rapid containment prevents the spread of halogenated dust.

1. Assess Volume & Risk 2. Don PPE 3. Containment 4. Collection e
(Is it >100g or in fume hood?) (Nitrile Gloves, Goggles, Lab Coat) Cover with absorbent pads/vermiculite Scoop into disposable wide-mouth jar P . P
(Treat wipes as HazWaste)

Click to download full resolution via product page
Figure 2: Spill Response Workflow.Standard operating procedure for solid or liquid spills.[2]
Cleanup Steps:

o Evacuate & Ventilate: If the spill is outside a fume hood and dust is visible, evacuate the
immediate area to allow HVAC to clear airborne particulates.

e Absorb: For solutions, use vermiculite or a universal spill pad. For solids, cover with a wet
paper towel (dampened with water) to prevent dust dispersion, then scoop.

o Decontaminate: Wash the surface with a dilute surfactant solution. Do not use bleach, as it
may react with the chloropyrimidine to form toxic chloramines or volatile byproducts.

Regulatory Compliance & Transport

o EPA Waste Code: This compound generally falls under DOO1 (if in ignitable solvent) or
requires classification as Halogenated Organic Waste (often consolidated under generic
codes for destruction, e.g., FO02 if spent solvents are involved) [2].

o DOT Shipping (if transporting off-site):

o Proper Shipping Name: Organochlorine pesticides, solid, toxic, n.o.s. (or generic "Toxic
solid, organic, n.o.s." depending on specific formulation).

o Class: 6.1

o Packing Group: llI
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» United States Environmental Protection Agency (EPA).Halogenated Organic Compounds
Regulated Under § 268.32. eCFR.[3] Link

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Labels and Pictograms.[4] OSHA.gov. Link

e Thermo Fisher Scientific.Safety Data Sheet: 4-Bromopyridine hydrochloride (Analogous
Halogenated Pyridine Safety Data).Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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